Methyl 5-(6-aminopyridin-3-yl)-2-chlorobenzoate, 95%

• IUPAC Name: methyl 5-(6-aminopyridin-3-yl)-2-chlorobenzoate
• InChI: InChI=1S/C13H11ClN2O2/c1-18-13(17)10-6-8(2-4-11(10)14)9-3-5-12(15)16-7-9/h2-7H,1H3,(H2,15,16)
• InChI Key: FVKSJNYZFLNPTH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CN=C(C=C2)N)Cl
• Molecular Formula: C13H11ClN2O2
• Molecular Weight: 262.69 g/mol

Description

Methyl 5-(6-aminopyridin-3-yl)-2-chlorobenzoate (5-Amino-2-chloro-3-pyridinebenzoic acid methyl ester, or 5-APC for short) is an organic compound with the molecular formula C₁₁H₁₃ClN₂O₂. It is a white crystalline solid with a melting point of 174-176°C. 5-APC is a versatile reagent that has found many applications in organic synthesis and in the preparation of biologically active compounds.

Scientific Research Applications

5-APC has been widely used in scientific research as a reagent for organic synthesis and as a starting material for the preparation of biologically active compounds. It has found applications in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 5-APC has also been used in the synthesis of a variety of heterocyclic compounds, including pyridines, quinolines, and imidazoles.

Mechanism of Action

The mechanism of action of 5-APC is based on the formation of an intermediate which then undergoes a nucleophilic substitution reaction to form the final product. The reaction involves the formation of a carbocation intermediate, which is attacked by the nucleophilic 6-aminopyridine. The reaction is then followed by protonation of the intermediate to form the final product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-APC are not well understood. However, it has been shown to have some anti-inflammatory and anti-bacterial properties. It has also been reported to have some antioxidant activity, which may be beneficial in preventing or treating certain diseases.

Advantages and Limitations for Lab Experiments

The main advantage of 5-APC is its versatility as a reagent for organic synthesis and as a starting material for the preparation of biologically active compounds. It is also relatively inexpensive and easy to use in the laboratory. The main limitation of 5-APC is its low solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

1. Further research into the biochemical and physiological effects of 5-APC could lead to new therapeutic applications.
2. Development of new methods for synthesizing 5-APC using alternative reagents and catalysts could lead to improved yields and lower costs.
3. Exploration of the use of 5-APC as a precursor for the synthesis of novel compounds could lead to the discovery of new drugs and other biologically active compounds.
4. Development of new methods for the purification of 5-APC could lead to improved purity and lower costs.
5. Investigation of the use of 5-APC in the synthesis of complex molecules could lead to the discovery of new drugs and other biologically active compounds.
6. Exploration of the use of 5-APC as a catalyst in organic synthesis could lead to the discovery of new reactions and improved yields.
7. Investigation of the use of 5-APC in the synthesis of polymers could lead to the development of new materials.
8. Investigation of the use of 5-APC in the synthesis of metal complexes could lead to the development of new materials.
9. Investigation of the use of 5-APC in the synthesis of nanomaterials could lead to the development of new materials with enhanced properties.
10. Further research into the use of 5-APC in the synthesis of peptides and proteins could lead to the development of new therapeutic agents.

Synthesis Methods

The most common method of synthesizing 5-APC is by the reaction of 6-aminopyridine with 2-chlorobenzoic acid in the presence of an acid catalyst such as sulfuric acid or hydrochloric acid. The reaction proceeds in two steps, first forming an intermediate which then undergoes a nucleophilic substitution reaction to form the final product. The reaction can be carried out in a variety of solvents, including water, methanol, ethanol, and acetonitrile.